Benzenemethanaminium, N,N-dimethyl-N-2-(1-oxo-2-propenyl)oxyethyl-, chloride, polymer with 2-propena

• CAS No.: 108388-79-0
• Molecular Formula: C25H41Cl2N3O5
• Molecular Weight: 534.5 g/mol
• IUPAC Name: benzyl-dimethyl-(2-prop-2-enoyloxyethyl)azanium;prop-2-enamide;trimethyl(2-prop-2-enoyloxyethyl)azanium;dichloride
• InChI: InChI=1S/C14H20NO2.C8H16NO2.C3H5NO.2ClH/c1-4-14(16)17-11-10-15(2,3)12-13-8-6-5-7-9-13;1-5-8(10)11-7-6-9(2,3)4;1-2-3(4)5;;/h4-9H,1,10-12H2,2-3H3;5H,1,6-7H2,2-4H3;2H,1H2,(H2,4,5);2*1H/q2*+1;;;/p-2
• InChI Key: TUFDTARQYXQBNN-UHFFFAOYSA-L
• SMILES: C[N+](C)(C)CCOC(=O)C=C.C[N+](C)(CCOC(=O)C=C)CC1=CC=CC=C1.C=CC(=O)N.[Cl-].[Cl-]
• Synonyms: Benzenemethanaminium, N,N-dimethyl-N-2-(1-oxo-2-propenyl)oxyethyl-, chloride, polymer with 2-propenamide and N,N,N-trimethyl-2-(1-oxo-2-propenyl)oxyethanaminium chloride

Description

Benzenemethanaminium, N,N-dimethyl-N-2-(1-oxo-2-propenyl)oxyethyl-, chloride, polymer with 2-propenamide and N,N,N-trimethyl-2-(1-oxo-2-propenyl)oxyethanaminium chloride is a complex polymeric compound. It is known for its unique chemical structure and properties, which make it valuable in various industrial and scientific applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzenemethanaminium, N,N-dimethyl-N-2-(1-oxo-2-propenyl)oxyethyl-, chloride, polymer with 2-propenamide and N,N,N-trimethyl-2-(1-oxo-2-propenyl)oxyethanaminium chloride involves the polymerization of its monomeric units under controlled conditions. The reaction typically requires a catalyst and is carried out in a solvent medium to facilitate the polymerization process .

Industrial Production Methods

Industrial production of this polymer involves large-scale polymerization reactors where the monomers are mixed with catalysts and solvents. The reaction conditions, such as temperature and pressure, are carefully controlled to ensure high yield and purity of the polymer .

Chemical Reactions Analysis

Types of Reactions

Benzenemethanaminium, N,N-dimethyl-N-2-(1-oxo-2-propenyl)oxyethyl-, chloride, polymer with 2-propenamide and N,N,N-trimethyl-2-(1-oxo-2-propenyl)oxyethanaminium chloride undergoes various chemical reactions, including:

Oxidation: The polymer can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can modify the polymer’s functional groups.

Substitution: The polymer can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions vary depending on the desired product .

Major Products

The major products formed from these reactions include modified polymers with different functional groups, which can have altered physical and chemical properties .

Scientific Research Applications

Benzenemethanaminium, N,N-dimethyl-N-2-(1-oxo-2-propenyl)oxyethyl-, chloride, polymer with 2-propenamide and N,N,N-trimethyl-2-(1-oxo-2-propenyl)oxyethanaminium chloride has a wide range of scientific research applications:

Chemistry: Used as a reagent in various chemical reactions and as a polymer matrix in composite materials.

Biology: Employed in the development of biomaterials and as a component in drug delivery systems.

Medicine: Investigated for its potential use in medical devices and as a carrier for therapeutic agents.

Industry: Utilized in the production of coatings, adhesives, and other polymer-based products.

Mechanism of Action

The mechanism of action of Benzenemethanaminium, N,N-dimethyl-N-2-(1-oxo-2-propenyl)oxyethyl-, chloride, polymer with 2-propenamide and N,N,N-trimethyl-2-(1-oxo-2-propenyl)oxyethanaminium chloride involves its interaction with various molecular targets. The polymer can form complexes with other molecules, altering their properties and functions. The pathways involved in these interactions depend on the specific application and the nature of the molecules involved .

Comparison with Similar Compounds

Similar Compounds

Benzenemethanaminium, N,N-dimethyl-N-2-(1-oxo-2-propenyl)oxyethyl-, chloride: A simpler version of the polymer with fewer functional groups.

2-Propenamide and N,N,N-trimethyl-2-(1-oxo-2-propenyl)oxyethanaminium chloride: Another polymer with similar structural features but different functional groups.

Uniqueness

The uniqueness of Benzenemethanaminium, N,N-dimethyl-N-2-(1-oxo-2-propenyl)oxyethyl-, chloride, polymer with 2-propenamide and N,N,N-trimethyl-2-(1-oxo-2-propenyl)oxyethanaminium chloride lies in its complex structure, which provides a combination of properties not found in simpler polymers. This makes it particularly valuable in specialized applications where specific chemical and physical properties are required .